N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H16N2O3S/c1-3-15(19)18(10-12-5-4-8-21-12)16-17-13-7-6-11(20-2)9-14(13)22-16/h4-9H,3,10H2,1-2H3
• InChI Key: SLWLTVWVCAZRRG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(CC1=CC=CO1)C2=NC3=C(S2)C=C(C=C3)OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide, also known as FMBA, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent.

Scientific Research Applications

Synthesis and Reactivity

Research has explored the synthesis and reactivity of compounds related to N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide, focusing on their potential for creating new molecules with significant properties. For example, studies on the synthesis of furan and benzo[b]furan derivatives reveal the potential of these compounds in developing new chemical entities with varied biological activities (Aleksandrov et al., 2017; El’chaninov & Aleksandrov, 2017). These studies demonstrate the compounds' versatility in chemical synthesis, offering pathways to novel therapeutic agents.

Antimicrobial and Antifungal Activities

Compounds structurally related to N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide have been evaluated for their antimicrobial and antifungal activities. Research indicates that these compounds exhibit significant antibacterial and antifungal properties, suggesting their potential as leads for the development of new antimicrobial agents. For instance, studies on novel heterocyclic compounds have shown efficacy against a range of microbial strains, highlighting the therapeutic promise of these molecules (Kaplancıklı et al., 2013; Helal et al., 2013).

Anticancer and Antiangiogenic Activity

The potential of N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide and related compounds in cancer therapy has been a subject of research, with studies investigating their anticancer and antiangiogenic activities. These compounds have been found to inhibit cancer cell growth and display potent vascular disrupting properties, making them promising candidates for cancer treatment (Romagnoli et al., 2015).

Molecular Docking and EGFR Inhibition

Research on N-(furan-2-ylmethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)propionamide derivatives has extended to their interaction with biological targets such as the epidermal growth factor receptor (EGFR), a critical player in cancer development. Molecular docking studies suggest that these compounds can effectively bind to the EGFR, inhibiting its activity and thereby offering a mechanism to counteract cancer cell proliferation (Lan et al., 2017).